(Z)-allyl 7-methyl-3-oxo-5-phenyl-2-(3,4,5-trimethoxybenzylidene)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: prop-2-enyl (2Z)-7-methyl-3-oxo-5-phenyl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C27H26N2O6S/c1-6-12-35-26(31)22-16(2)28-27-29(23(22)18-10-8-7-9-11-18)25(30)21(36-27)15-17-13-19(32-3)24(34-5)20(14-17)33-4/h6-11,13-15,23H,1,12H2,2-5H3/b21-15-
• InChI Key: QCUNQJHYEYMVQG-QNGOZBTKSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)SC2=N1)C4=CC=CC=C4)C(=O)OCC=C
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/SC2=N1)C4=CC=CC=C4)C(=O)OCC=C
• Molecular Formula: C27H26N2O6S
• Molecular Weight: 506.6 g/mol

Description

(Z)-allyl 7-methyl-3-oxo-5-phenyl-2-(3,4,5-trimethoxybenzylidene)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C27H26N2O6S and its molecular weight is 506.57. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research into derivatives of thiazolopyrimidine compounds, which are structurally related to the requested compound, has demonstrated significant antimicrobial activity. For instance, a study by Maddila et al. (2012) synthesized ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives and found them to exhibit in vitro antioxidant, antibacterial, and antifungal activities (Maddila et al., 2012). Such compounds have shown efficacy against a range of microbial strains, highlighting the potential of thiazolopyrimidine derivatives in antimicrobial drug development.

Anti-inflammatory and Antinociceptive Activities

Thiazolopyrimidine derivatives have also been evaluated for their anti-inflammatory and antinociceptive effects. A study by Alam et al. (2010) found that certain thiazolo[3,2-a]pyrimidine derivatives possessed significant anti-inflammatory and antinociceptive activities, showing promise for the development of new pain and inflammation management drugs (Alam et al., 2010).

Anticancer Activity

Further research has indicated the anticancer potential of thiazolopyrimidine compounds. Abdel-Motaal et al. (2020) reported on the synthesis of new heterocycles utilizing a thiophene incorporated thioureido substituent, with some derivatives showing potent activity against colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020). This suggests that modifications to the thiazolopyrimidine scaffold could yield compounds with significant anticancer properties.

Structural and Molecular Insights

Studies focusing on the structural modifications of thiazolopyrimidine derivatives reveal the importance of specific structural features for biological activity. Nagarajaiah and Begum (2014) explored the synthesis and conformational features of thiazolopyrimidines, demonstrating how various substituents impact intermolecular interaction patterns and potentially the biological activities of these compounds (Nagarajaiah & Begum, 2014).